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Cat. No.: B1682538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Octyltriethoxysilane (OTES), a prominent organosilane with the CAS number 2943-75-1, is a

versatile compound widely utilized across various scientific and industrial domains. Its unique

molecular structure, featuring a hydrophobic octyl chain and hydrolyzable ethoxy groups,

allows it to function as a highly effective surface modifying agent, coupling agent, and water

repellent. This technical guide provides a comprehensive overview of the core chemical and

physical properties of octyltriethoxysilane, detailed experimental protocols for its synthesis

and application, and insights into its emerging role in drug delivery systems. The information is

tailored for researchers, scientists, and drug development professionals, with a focus on

practical application and data-driven insights.

Core Properties of Octyltriethoxysilane
Octyltriethoxysilane is a colorless, transparent liquid with a low viscosity. Its key

physicochemical properties are summarized in the table below, providing a quick reference for

laboratory and research applications.
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Property Value Reference(s)

CAS Number 2943-75-1 [1]

Molecular Formula C₁₄H₃₂O₃Si [1]

Molecular Weight 276.49 g/mol [1]

Appearance Colorless transparent liquid [2][3]

Density 0.88 g/mL at 25 °C [4]

Boiling Point 84-85 °C at 0.5 mmHg [4]

Flash Point 100 °C [4]

Refractive Index n20/D 1.417 [4]

Solubility
Soluble in non-polar organic

solvents; reacts with water
[5]

Synthesis of Octyltriethoxysilane
The primary industrial and laboratory synthesis of octyltriethoxysilane is achieved through the

hydrosilylation of 1-octene with triethoxysilane. This addition reaction is typically catalyzed by a

platinum-based catalyst.

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of

octyltriethoxysilane.
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1-Octene & Triethoxysilane

Hydrosilylation Reaction
(90-100 °C, 1.5 h)

Karstedt's Catalyst
(Platinum-based) Acidic Promoter (Optional)

Crude Octyltriethoxysilane

Fractional Distillation
(Vacuum)

Pure Octyltriethoxysilane
(>92% Yield)

Characterization
(NMR, FTIR)
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Hydrolysis Condensation

Octyl-Si(OEt)₃

Octyl-Si(OH)₃ + 3 EtOH

 

H₂O

 

Substrate-OH

Substrate-O-Si(OH)₂-Octyl

Octyl-Si(OH)₃

Cross-linked Siloxane Layer
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Mesoporous Silica
Nanoparticles (MSNs)

OTES Surface
Modification

Hydrophobic MSNs

Loading of Hydrophobic
Drug

Drug-Loaded MSNs

In Vitro Release Study
(e.g., PBS buffer at pH 7.4)

Drug Release Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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